Cas no 2171452-70-1 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopentanoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopentanoic acid
• CAS No: 2171452-70-1
• MF: C₂₅H₃₀N₂O₅S
• MW: 470.581105709076
• CID: 5767562
• PubChem ID: 165872289
• Update Time: 2025-10-23

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171452-70-1
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)butanamido]pentanoic acid
• EN300-1491556
• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopentanoic acid

• Inchi： 1S/C25H30N2O5S/c1-3-16(14-23(28)29)26-24(30)22(12-13-33-2)27-25(31)32-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,3,12-15H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)/t16?,22-/m1/s1
• InChI Key： CCZRPWXKRBZAJA-VXNXSFHZSA-N
• SMILES： S(C)CC[C@H](C(NC(CC(=O)O)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 470.18754324g/mol
• Monoisotopic Mass: 470.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 130Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopentanoic acid

Recent Advances in the Study of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopentanoic acid (CAS: 2171452-70-1)

The compound 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopentanoic acid (CAS: 2171452-70-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methylsulfanyl moiety, has shown promising potential in various applications, ranging from peptide synthesis to drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthetic pathways for 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopentanoic acid, with particular emphasis on optimizing yield and purity. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high-quality batches of the compound. The Fmoc group, a common protecting group in peptide chemistry, has been instrumental in ensuring the stability and reactivity of the intermediate products during synthesis. Additionally, the methylsulfanyl group has been identified as a key functional moiety that may contribute to the compound's biological activity.

In terms of biological activity, preliminary investigations have revealed that 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopentanoic acid exhibits notable interactions with specific cellular targets. For instance, studies have shown that the compound can modulate enzymatic activity in certain metabolic pathways, suggesting its potential as a therapeutic agent for metabolic disorders. Furthermore, its structural similarity to naturally occurring amino acids has prompted researchers to explore its role in peptide-based drug design, particularly in the development of novel antimicrobial and anticancer agents.

One of the most exciting developments in the study of this compound is its potential application in targeted drug delivery systems. The Fmoc group, known for its hydrophobicity, can be leveraged to enhance the bioavailability of peptide-based drugs. Recent experiments have demonstrated that conjugating 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopentanoic acid with therapeutic peptides can improve their stability and efficacy in vivo. This approach holds promise for the treatment of diseases such as cancer, where targeted delivery is crucial for minimizing off-target effects.

Despite these advancements, challenges remain in the widespread application of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopentanoic acid. Issues such as scalability of synthesis, potential toxicity, and precise mechanism of action need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and fully realize the compound's therapeutic potential.

In conclusion, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopentanoic acid (CAS: 2171452-70-1) represents a promising candidate for further investigation in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable tool for peptide synthesis and drug development. Continued research into its synthesis, mechanism of action, and therapeutic applications will undoubtedly yield new insights and opportunities in the field.